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A Comparative Toxicological Assessment of
Strobilurin Fungicides in Zebrafish

An objective analysis of Pyrametostrobin and other prominent strobilurins, supported by
experimental data, to guide researchers and drug development professionals.

This guide provides a comparative toxicological overview of Pyrametostrobin and other widely
used strobilurin fungicides, with a specific focus on their effects on the zebrafish (Danio rerio)
model. Strobilurins represent a major class of fungicides that act by inhibiting mitochondrial
respiration.[1][2] Due to their extensive use in agriculture, these compounds are frequently
detected in aquatic environments, raising concerns about their potential impact on non-target
organisms.[2][3] Zebrafish are a well-established model for toxicological research due to their
rapid development, genetic tractability, and physiological similarities to higher vertebrates.

I. Comparative Acute Toxicity

The acute toxicity of strobilurin fungicides to zebrafish is typically evaluated by determining the
median lethal concentration (LC50), which is the concentration of a substance that is lethal to
50% of the test organisms over a specified period, commonly 96 hours. The available data
indicates a wide range of acute toxicity among different strobilurins.
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96-hour LC50

Strobilurin Life Stage Reference
(nglL)
Pyraclostrobin 56 Adult [4]
Pyraclostrobin 61 Embryo [5]
Trifloxystrobin 55 Embryo [5]
Picoxystrobin 86 Embryo [5]
Kresoxim-methyl 224 Larvae [6]
Kresoxim-methyl 289.8 Not Specified [7]
Kresoxim-methyl 340 Embryo [6]
Kresoxim-methyl 436 Adult [6]
Azoxystrobin 810-1230 Embryo [8]
Fluopyram 4375 Embryo [9]

Il. Developmental and Sub-lethal Toxicity

Exposure to sub-lethal concentrations of strobilurins can lead to a variety of developmental and
physiological effects in zebrafish. These include morphological abnormalities, cardiotoxicity,
neurotoxicity, and oxidative stress.

A. Developmental Malformations

Strobilurin exposure during early life stages of zebrafish can result in a range of developmental
abnormalities.
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Concentration
(nglL)

Strobilurin

Observed Effects

Reference

Pyraclostrobin 20 - 60

Spinal curvature,
shortened body
length, smaller eyes,

pericardial edema

[10]

Azoxystrobin 100

Reduced standard

body length

[1]

Fenamidone 25-5uM

Pericardial edema,
yolk sac edema, tail
deformities, spinal
curvature, delayed

hatching

[11]

B. Cardiotoxicity

Several strobilurins have been shown to induce cardiotoxic effects in zebrafish embryos,

leading to functional and morphological cardiac defects.

Concentration

Strobilurin Observed Effects Reference
(nglL)
Pericardial edema,
Pyraclostrobin 20 - 60 bradycardia (slow [10]
heart rate)
Picoxystrobin Not Specified Decreased heartbeat [5]
Trifloxystrobin Not Specified Decreased heartbeat [5]

C. Neurotoxicity and Behavioral Effects

Strobilurins can also impact the central nervous system, leading to altered locomotor activity

and other behavioral changes in zebrafish larvae.
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Strobilurin Concentration Behavioral Effects Reference
Pyraclostrobin 50 nM Hypoactive response [3]
Trifloxystrobin 50 nM Hypoactive response [3]
) No effect on
Azoxystrobin 50 nM ) [3]
locomotion
) No effect on
Kresoxim-methyl 50 nM ] [3]
locomotion
Increased locomotor
ability, anxiety-like
Azoxystrobin 2 -200 pg/L behavior, inhibited [12]
exploratory behavior
in adult males
) Decreased locomotor
Fenamidone 2 uM . [11]
activity
Metyltetraprole 100 pg/L Hyperactivity [13]

D. Oxidative Stress

A common mechanism of toxicity for many strobilurins is the induction of oxidative stress,

resulting from an imbalance between the production of reactive oxygen species (ROS) and the

antioxidant defense system.
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Strobilurin

Concentration
(nglL)

Biomarker
Reference
Changes

Pyraclostrobin

20-60

Increased ROS and
malondialdehyde

(MDA), up-regulated
catalase (CAT) [10]
activity, inhibited

superoxide dismutase

(SOD) activity

Azoxystrobin

1-100

Increased ROS,
inhibited SOD activity,
induced CAT activity,
increased glutathione-
S-transferase (GST)
activity, enhanced lipid
peroxidation (LPO)

[14]

and DNA damage

Kresoxim-methyl

Not Specified

Increased ROS [6]

Picoxystrobin

Not Specified

Increased ROS and
MDA, inhibited SOD [5]
and glutathione (GSH)

Trifloxystrobin

Not Specified

Increased ROS and
MDA, inhibited SOD [5]
and GSH

lll. Mechanisms of Toxicity

The primary mode of action for strobilurin fungicides is the inhibition of the cytochrome bcl

complex (Complex Ill) in the mitochondrial respiratory chain.[1][2] This disruption of electron

transport leads to a decrease in ATP production and an increase in the generation of ROS,

which can subsequently induce oxidative stress and apoptosis.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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